Cas no 1049484-66-3 (1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one)

• Product Name: 1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one
• CAS No: 1049484-66-3
• MF: C₁₆H₂₂N₆O
• MW: 314.385482311249
• CID: 6033705
• PubChem ID: 30937746
• Update Time: 2025-05-20

1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one
• 1-[4-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]propan-1-one
• AKOS024502825
• 1-(4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)propan-1-one
• F5250-0678
• 1049484-66-3

• Inchi： 1S/C16H22N6O/c1-3-16(23)21-10-8-20(9-11-21)12-15-17-18-19-22(15)14-6-4-13(2)5-7-14/h4-7H,3,8-12H2,1-2H3
• InChI Key： RULGLXZOGRHVSD-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2N(C3=CC=C(C)C=C3)N=NN=2)CC1)(=O)CC

Computed Properties

• Exact Mass: 314.18550935g/mol
• Monoisotopic Mass: 314.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one

Compound CAS No 1049484-66-3: 1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one

The compound with CAS No 1049484-66-3, known as 1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound is characterized by its complex structure, which includes a piperazine ring system and a tetrazole moiety. The presence of these functional groups makes it a versatile compound with applications ranging from drug development to advanced materials synthesis.

Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry due to their unique electronic properties and ability to act as bioisosteres. The piperazine ring in this compound further enhances its pharmacokinetic profile, making it an attractive candidate for drug delivery systems. Researchers have explored its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the tetrazole ring via a nucleophilic substitution reaction and the subsequent coupling with the piperazine derivative. This approach ensures high yield and purity, which are critical for its application in preclinical studies.

In terms of applications, this compound has shown promise in anticancer therapy due to its ability to inhibit key enzymes involved in tumor progression. Preclinical data suggest that it exhibits selective cytotoxicity against cancer cells while sparing normal cells, which is a desirable trait for chemotherapeutic agents. Additionally, its biodegradability and low toxicity profile make it a sustainable option for therapeutic use.

The structural uniqueness of this compound also makes it a valuable tool in the study of bioconjugation chemistry. Its ability to form stable covalent bonds with biomolecules such as proteins and nucleic acids has opened new avenues for targeted drug delivery systems. Recent advancements in click chemistry have further enhanced its utility in this field.

In conclusion, the compound with CAS No 1049484-66-3 represents a significant advancement in modern organic chemistry. Its unique structure, combined with its versatile functional groups, positions it as a key player in various scientific disciplines. Ongoing research continues to uncover new applications and improve its efficacy, ensuring its relevance in the ever-evolving landscape of chemical sciences.